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Compound of Interest

Compound Name: Sodium bentonite

CAS No.: 85049-30-5

Cat. No.: B12673489

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling sodium bentonite, a common silicate clay used in various pharmaceutical and

research applications. Adherence to these procedures will minimize risks and ensure safe

operational conduct.

Sodium bentonite is a naturally occurring clay that is generally considered non-hazardous.

However, the primary concern when handling this material in its powdered form is the

generation of dust, which can be an irritant and may contain small amounts of crystalline silica.

Health and Safety Information
Potential Hazards:

Inhalation: Dust may cause respiratory tract irritation.[1][2][3] Prolonged or repeated

inhalation of respirable crystalline silica, a potential component of bentonite, can lead to

serious lung conditions.

Eye Contact: Particles can cause irritation and redness.[1][2][3]
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Skin Contact: May cause dryness and mild irritation with prolonged contact.[1][3]

Ingestion: No significant adverse effects are expected.[2][3]

Sodium bentonite is a stable, non-combustible material with no known hazardous

decomposition products under normal conditions.[4][5]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended to minimize exposure when

handling sodium bentonite powder.

Protection Type Equipment Purpose

Eye Protection
ANSI-approved safety glasses

with side shields or goggles.[6]

To prevent eye contact with

airborne dust.

Hand Protection
Impervious gloves (e.g., nitrile

rubber).[5][7]

To prevent skin contact and

dryness.

Respiratory Protection
NIOSH-approved respirator

(e.g., N95 dust mask).[8]

Required when dust exposure

limits may be exceeded or in

poorly ventilated areas.[6]

Body Protection
Lab coat, overalls, or other

protective clothing.[1][5]

To prevent dust from settling

on personal clothing.

Occupational Exposure Limits
It is crucial to maintain airborne dust concentrations below the established occupational

exposure limits.

Substance Exposure Limit (8-hour TWA) Agency

Nuisance Dust (Inhalable) 10 mg/m³ Safe Work Australia[5]

Nuisance Dust (Respirable) 3 mg/m³ New Zealand WES[5]

Quartz (Respirable Crystalline

Silica)
0.05 mg/m³

Safe Work Australia / New

Zealand WES[5]
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Operational Plan for Safe Handling
Following a systematic procedure ensures minimal risk during the handling of sodium
bentonite.

Step 1: Preparation and Engineering Controls
Ensure the work area is well-ventilated. The use of a fume hood or local exhaust ventilation

is recommended to control dust at the source.[1][5]

Verify that an eyewash station and safety shower are readily accessible.[2][7]

Assemble all necessary PPE and ensure it is in good condition.

Step 2: Handling and Use
Read the Safety Data Sheet (SDS) before use.

Don the appropriate PPE: lab coat, gloves, and safety glasses. A respirator should be used if

dust generation is likely.

Handle the product in a way that minimizes dust generation. Avoid actions like dry sweeping.

[6]

If transferring powder, do so carefully and at a low height to reduce airborne dust.

Step 3: Storage
Store sodium bentonite in a dry, cool, and well-ventilated area.[1][9]

Keep the container tightly closed to prevent moisture absorption and spills.[1]

Store away from incompatible materials, although none are specifically noted.[4][5]

Step 4: Spill and Cleanup
In the event of a spill, avoid dry sweeping or using compressed air for cleanup, as this will

generate dust.[6]
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For small spills, use a HEPA-filtered vacuum or gently wet the material with water to

suppress dust before scooping it into a suitable container.[6]

Be aware that wet bentonite can be very slippery.[3][4]

Clean the spill area thoroughly with water.

The logical workflow for handling sodium bentonite is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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